1,1’-[(5E)-5-Methyl-7-oxo-5-undecene-1,11-diyl] Bis[Theobromine]
1,1’-[(5E)-5-Methyl-7-oxo-5-undecene-1,11-diyl] Bis[Theobromine]
Brand Name:
Vulcanchem
CAS No.:
874747-30-5
VCID:
VC0140641
InChI:
InChI=1S/C26H34N8O5/c1-17(10-6-8-12-33-23(36)19-21(27-15-29(19)2)31(4)25(33)38)14-18(35)11-7-9-13-34-24(37)20-22(28-16-30(20)3)32(5)26(34)39/h14-16H,6-13H2,1-5H3/b17-14+
SMILES:
CC(=CC(=O)CCCCN1C(=O)C2=C(N=CN2C)N(C1=O)C)CCCCN3C(=O)C4=C(N=CN4C)N(C3=O)C
Molecular Formula:
C26H34N8O5
Molecular Weight:
538.609
1,1’-[(5E)-5-Methyl-7-oxo-5-undecene-1,11-diyl] Bis[Theobromine]
CAS No.: 874747-30-5
Reference Standards
VCID: VC0140641
Molecular Formula: C26H34N8O5
Molecular Weight: 538.609
![1,1’-[(5E)-5-Methyl-7-oxo-5-undecene-1,11-diyl] Bis[Theobromine] - 874747-30-5](/images/no_structure.jpg)
| CAS No. | 874747-30-5 |
|---|---|
| Product Name | 1,1’-[(5E)-5-Methyl-7-oxo-5-undecene-1,11-diyl] Bis[Theobromine] |
| Molecular Formula | C26H34N8O5 |
| Molecular Weight | 538.609 |
| IUPAC Name | 1-[(E)-11-(3,7-dimethyl-2,6-dioxopurin-1-yl)-5-methyl-7-oxoundec-5-enyl]-3,7-dimethylpurine-2,6-dione |
| Standard InChI | InChI=1S/C26H34N8O5/c1-17(10-6-8-12-33-23(36)19-21(27-15-29(19)2)31(4)25(33)38)14-18(35)11-7-9-13-34-24(37)20-22(28-16-30(20)3)32(5)26(34)39/h14-16H,6-13H2,1-5H3/b17-14+ |
| Standard InChIKey | JZAQVESYNLRDBT-SAPNQHFASA-N |
| SMILES | CC(=CC(=O)CCCCN1C(=O)C2=C(N=CN2C)N(C1=O)C)CCCCN3C(=O)C4=C(N=CN4C)N(C3=O)C |
| Synonyms | 3,7-Dihydro-3,7-dimethyl-1-[(5E)-5-methyl-7-oxo-11-(2,3,6,7-tetrahydro-3,7-dimethyl-2,6-dioxo-1H-purin-1-yl)-5-undecen-1-yl]-1H-purine-2,6-dione; 1,1’-[(5E)-5-Methyl-7-oxo-5-undecene-1,11-diyl]bis[3,7-dihydro-3,7-dimethyl-1H-purine-2,6-dione; |
| PubChem Compound | 71750148 |
| Last Modified | Nov 11 2021 |
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